Cas no 34006-70-7 (Cyclohexanone, 2,6-dibromo-)

Cyclohexanone, 2,6-dibromo- structure
Cyclohexanone, 2,6-dibromo- structure
Product Name:Cyclohexanone, 2,6-dibromo-
CAS No:34006-70-7
MF:C6H8Br2O
MW:255.935120582581
CID:1461012
PubChem ID:11780108
Update Time:2025-04-20

Cyclohexanone, 2,6-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2,6-dibromo-
    • 2,6-dibromocyclohexan-1-one
    • SCHEMBL8848539
    • 34006-70-7
    • DTXSID80472463
    • 2,6-Dibromocyclohexanone
    • Inchi: 1S/C6H8Br2O/c7-4-2-1-3-5(8)6(4)9/h4-5H,1-3H2
    • InChI Key: MDHTXSRMTCJEBR-UHFFFAOYSA-N
    • SMILES: BrC1C(C(CCC1)Br)=O

Computed Properties

  • Exact Mass: 253.89414
  • Monoisotopic Mass: 253.89419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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